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For Immediate Release

This technical guide provides a comprehensive overview of the ¹H and ¹³C Nuclear Magnetic

Resonance (NMR) spectral data for Methyl 3-amino-5-hydroxybenzoate. Designed for

researchers, scientists, and professionals in drug development, this document details predicted

spectral data based on analysis of structurally similar compounds, outlines a standard

experimental protocol for data acquisition, and presents the molecular structure for clear

spectral assignment.

Predicted ¹H and ¹³C NMR Spectral Data
Due to the absence of a publicly available, experimentally verified NMR spectrum for Methyl 3-
amino-5-hydroxybenzoate, the following data tables present predicted chemical shifts (δ) in

parts per million (ppm). These predictions are derived from the known spectral data of

analogous compounds, including Methyl 3,5-dihydroxybenzoate, 3-aminophenol, and methyl

benzoate, and are based on established principles of NMR spectroscopy. The predicted

spectra are referenced to a standard solvent, DMSO-d₆.

Predicted ¹H NMR Spectral Data
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Chemical Shift (δ)
(ppm)

Multiplicity Integration Assignment

~9.5 (broad s) Singlet 1H -OH

~6.5 - 6.8 (m) Multiplet 3H Ar-H

~5.0 (broad s) Singlet 2H -NH₂

3.75 (s) Singlet 3H -OCH₃

Predicted ¹³C NMR Spectral Data
Chemical Shift (δ) (ppm) Assignment

~167 C=O (Ester)

~158 C-OH

~149 C-NH₂

~132 C-COOCH₃

~108 Ar-CH

~105 Ar-CH

~102 Ar-CH

~52 -OCH₃

Molecular Structure and Atom Numbering
The following diagram illustrates the chemical structure of Methyl 3-amino-5-
hydroxybenzoate with atom numbering for clear correlation with the predicted NMR spectral

assignments.
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Methyl 3-amino-5-hydroxybenzoate

C1

C2 C7(=O)O

C3 H

C4 N9H₂

C5 H

C6 O10H

H

C8H₃

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1314011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Data Acquisition

Data Processing

Weigh Sample

Dissolve in Deuterated Solvent

Transfer to NMR Tube

Insert Sample into Spectrometer

Lock on Deuterium Signal

Shim for Field Homogeneity

Acquire FID

Fourier Transform

Phase Correction

Baseline Correction

Integration & Peak Picking
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To cite this document: BenchChem. [Spectral Analysis of Methyl 3-amino-5-
hydroxybenzoate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1314011#1h-nmr-and-13c-nmr-spectral-data-of-
methyl-3-amino-5-hydroxybenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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